2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95%

• IUPAC Name: N-[3-(2-oxo-1H-pyridin-4-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C12H12N2O3S/c1-18(16,17)14-11-4-2-3-9(7-11)10-5-6-13-12(15)8-10/h2-8,14H,1H3,(H,13,15)
• InChI Key: KULLWWJCRAJHEM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=O)NC=C2
• Molecular Formula: C12H12N2O3S
• DSSTOX Substance ID: DTXSID90683200
• Molecular Weight: 264.30 g/mol
• CAS RN: 1261982-47-1

Description

2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% (2-H4-MSP) is a chemical compound used for a variety of scientific research applications in both academic and industrial settings. It is an important intermediate in the synthesis of various organic compounds, and has a wide range of applications in pharmaceutical, agricultural, and biochemical research.

Scientific Research Applications

2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% is used in a variety of scientific research applications. It is used as an intermediate in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and biochemicals. Additionally, it is used as a reagent in the synthesis of other compounds, such as peptides, peptidomimetics, and polymers. Finally, it is used in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides.

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% is not well understood. However, it is believed that the compound acts as a catalyst in the synthesis of organic compounds, facilitating the reaction of two molecules to form a new compound. Additionally, it is believed that the compound may act as an inhibitor of certain enzymes, preventing them from catalyzing certain biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% are not well understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, preventing them from catalyzing certain biochemical reactions. Additionally, it is believed that the compound may act as an anti-inflammatory agent, reducing inflammation in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% for lab experiments include its low cost, ease of synthesis, and relatively low toxicity. Additionally, the compound is highly soluble in water, making it easy to use in aqueous solutions. The main limitation of using 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% is its lack of specificity, as it can react with a variety of different molecules.

Future Directions

There are a number of potential future directions for research on 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95%. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug synthesis. Additionally, further research could be conducted into the synthesis of new compounds using 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% as an intermediate. Finally, research could be conducted into the potential use of 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% as a reagent in the synthesis of polymers.

Synthesis Methods

2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% is synthesized by reacting 3-methylsulfonyl-2-nitrobenzene with hydrazine hydrate in aqueous solution. The reaction proceeds via two steps: the first involves the formation of a hydrazone intermediate, and the second involves the conversion of the hydrazone intermediate to the desired 2-Hydroxy-4-(3-methylsulfonylaminophenyl)pyridine, 95% product. The reaction is carried out at a temperature of 80-90°C and is complete in approximately 2 hours.